Manganese--oxosilver (1/1)

• CAS No.: 57176-38-2
• Molecular Formula: AgMnO
• Molecular Weight: 178.806 g/mol
• IUPAC Name: manganese;oxosilver
• InChI: InChI=1S/Ag.Mn.O
• InChI Key: MMIGAXTWRKZSOT-UHFFFAOYSA-N
• Canonical SMILES: O=[Ag].[Mn]

Description

Manganese–oxosilver (1/1) is a compound that consists of manganese and silver atoms bonded through an oxygen atom. This compound is of interest due to its unique properties and potential applications in various fields, including catalysis and materials science. The presence of both manganese and silver in the compound allows it to exhibit a combination of the properties of both metals, making it a subject of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of manganese–oxosilver (1/1) can be achieved through various synthetic routes. One common method involves the reaction of manganese oxide with silver nitrate in an aqueous solution. The reaction is typically carried out under controlled conditions, such as maintaining a specific pH and temperature, to ensure the formation of the desired compound.

Industrial Production Methods: In an industrial setting, the production of manganese–oxosilver (1/1) may involve large-scale synthesis using similar reaction conditions as in the laboratory. The process may include steps such as mixing the reactants in large reactors, controlling the reaction environment, and purifying the final product through filtration and drying techniques.

Chemical Reactions Analysis

Types of Reactions: Manganese–oxosilver (1/1) undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the oxidation states of manganese and silver, as well as the presence of the oxygen atom.

Common Reagents and Conditions:

Oxidation Reactions: Manganese–oxosilver (1/1) can participate in oxidation reactions where it acts as an oxidizing agent. Common reagents include hydrogen peroxide and potassium permanganate.

Reduction Reactions: The compound can also undergo reduction reactions, where it is reduced by reagents such as sodium borohydride or hydrazine.

Substitution Reactions: In substitution reactions, the oxygen atom in manganese–oxosilver (1/1) can be replaced by other ligands, such as halides or phosphines, under specific conditions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield manganese dioxide and silver oxide, while reduction reactions may produce elemental manganese and silver.

Scientific Research Applications

Manganese–oxosilver (1/1) has a wide range of scientific research applications due to its unique properties:

Chemistry: The compound is used as a catalyst in various chemical reactions, including organic synthesis and oxidation reactions.

Biology: In biological research, manganese–oxosilver (1/1) is studied for its potential role in enzyme mimetics and as a model compound for understanding metalloenzyme functions.

Medicine: The compound is explored for its potential therapeutic applications, such as in antimicrobial agents and drug delivery systems.

Industry: In industrial applications, manganese–oxosilver (1/1) is used in the development of advanced materials, including sensors and electronic devices.

Mechanism of Action

Manganese–oxosilver (1/1) can be compared with other similar compounds, such as manganese oxides and silver oxides. While manganese oxides are known for their catalytic properties and redox activity, silver oxides are recognized for their antimicrobial properties. The combination of manganese and silver in manganese–oxosilver (1/1) allows it to exhibit a unique set of properties that are not present in the individual oxides.

Comparison with Similar Compounds

• Manganese dioxide
• Silver oxide
• Manganese–iron oxide
• Manganese–cobalt oxide

These similar compounds share some properties with manganese–oxosilver (1/1), but the presence of both manganese and silver in the latter provides it with distinct characteristics that make it valuable for specific applications.